2,6-Dinitrotoluene

• CAS No.: 606-20-2
• Product Name: 2,6-Dinitrotoluene
• Molecular Formula: C7H6N2O4; C6H3CH3(NO2)2; C7H6N2O4
• Molecular Weight: 182.13 g/mol
• IUPAC Name: 2-methyl-1,3-dinitrobenzene
• Standard InChI: InChI=1S/C7H6N2O4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3
• Standard InChIKey: XTRDKALNCIHHNI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: Decomposes (NTP, 1992); 300.0 °C; 285 °C; Decomposes
• Colorform: Yellow rhombic crystals; Yellow to red solid
• Density: 1.283 at 231.8 °F (USCG, 1999); Relative density (water = 1): 1.283 (liquid); 1.32
• Flash Point: 404 °F (NTP, 1992); 404 °F (closed cup); 207 °C c.c.; 404°F
• Melting Point: 151 °F (NTP, 1992); 66.0 °C; 66 °C; 151°F
• Physical Description: 2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999); YELLOW OR BROWN-TO-RED CRYSTALS WITH CHARACTERISTIC ODOUR.; Orange-yellow crystalline solid with a characteristic odor.
• Description: 2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999); 2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin.; Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 9.99e-04 M; In water, 204 mg/L at 25 °C; Soluble in ethanol and chloroform; Solubility in water: very poo
• Synonyms: 2-Methyl-1,3-dinitro-benzene; 2,6-Dinitro-toluene; 1-Methyl-2,6-dinitrobenzene; 2,6-DNT; 2-Methyl-1,3-dinitrobenzene
• Vapor Density: 6.28 (NTP, 1992) (Relative to Air); 6.28 (Air = 1); Relative vapor density (air = 1): 6.28; 6.28
• Vapor Pressure: 0.018 mm Hg at 68 °F (NTP, 1992); 5.67e-04 mmHg; 5.67X10-4 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 2.4; 0.018 mmHg
• PubChem Compound: 11813
• Last Modified: Nov 11 2021